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Compound of Interest

Compound Name: 18:1-14:0 PC
CAS No.: 95896-56-3
Cat. No.: B3044090
Get Quote
. J

Product Name: 1-Oleoyl-2-myristoyl-sn-glycero-3-phosphocholine (18:1-14:0 PC)
Synonyms: OMPC
Chemical Formula: C4oH7sNOsP

Molecular Weight: 732.02 g/mol

Product Description

1-Oleoyl-2-myristoyl-sn-glycero-3-phosphocholine (18:1-14:0 PC) is a high-purity, mixed-acyl
phosphatidylcholine standard. Phosphatidylcholines are a major class of phospholipids,
essential components of eukaryotic cell membranes. 18:1-14:0 PC, with its defined oleoyl
group at the sn-1 position and myristoyl group at the sn-2 position, serves as a valuable tool in
various research applications, including lipidomics, membrane biophysics, and as a standard in
mass spectrometry. It is also utilized in the preparation of model membranes such as
liposomes.
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Storage and Handling Guidelines

Proper storage and handling of 18:1-14:0 PC are crucial to maintain its integrity and stability.
Storage:

e Solid (Lyophilized Powder): Store at -20°C.[1] When stored properly, the solid form is stable
for at least one year.

 In Solution (Chloroform): Store in a tightly sealed glass vial at -20°C.[1] It is recommended to
use the solution shortly after opening and to overlay with an inert gas like argon or nitrogen
before resealing to minimize oxidation.

Handling:

e General Handling: 18:1-14:0 PC is hygroscopic and should be handled in a dry environment.
Allow the product to warm to room temperature before opening to prevent condensation.

 Solution in Chloroform: Chloroform is a hazardous solvent. All handling of the solution should
be performed in a well-ventilated fume hood, wearing appropriate personal protective
equipment (PPE), including gloves and safety glasses.

» Disposal: Dispose of any unused material and waste in accordance with local, state, and
federal regulations.

Quantitative Data Summary:

Parameter Value Reference
Storage Temperature -20°C [1]
Stability (Solid) >1 year
Lyophilized Powder or in
Form [1]
Chloroform
Purity >99%
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Experimental Protocols
Preparation of Liposomes by Thin-Film Hydration

This protocol describes the preparation of unilamellar liposomes using the thin-film hydration
method.

Materials:

18:1-14:0 PC standard (in chloroform or as a powder)

e Chloroform (if starting from powder)

o Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)
» Round-bottom flask

e Rotary evaporator

» Water bath

o Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Nitrogen or Argon gas
Protocol:
e Lipid Film Formation:

o If using the powder form, dissolve a known amount of 18:1-14:0 PC in chloroform to a
desired concentration (e.g., 10 mg/mL).

o Transfer the lipid solution to a round-bottom flask.

o Remove the chloroform using a rotary evaporator with a water bath set to a temperature
below the lipid's phase transition temperature. A thin, uniform lipid film will form on the wall
of the flask.
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o To ensure complete removal of the solvent, further dry the lipid film under a high vacuum
for at least 2 hours.

e Hydration:

o Add the desired volume of pre-warmed hydration buffer to the flask containing the lipid
film. The temperature of the buffer should be above the gel-to-liquid crystalline phase
transition temperature (Tm) of the lipid.

o Agitate the flask by hand or on a vortex mixer until the lipid film is fully suspended in the
buffer. This will result in the formation of multilamellar vesicles (MLVS).

o Extrusion (for Unilamellar Vesicles):
o Assemble the extruder with the desired polycarbonate membrane (e.g., 100 nm).
o Transfer the MLV suspension to the extruder.

o Pass the suspension through the membrane multiple times (typically 10-20 passes) to
form large unilamellar vesicles (LUVs) with a more uniform size distribution.

e Storage:

o Store the prepared liposomes at 4°C. For long-term storage, consider sterile filtration and
storage under an inert atmosphere.

Sample Preparation for Mass Spectrometry Analysis

This protocol outlines the general steps for preparing 18:1-14:0 PC for analysis by mass
spectrometry (MS).

Materials:
e 18:1-14:0 PC standard
o Methanol

e Chloroform
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o Water (LC-MS grade)

¢ Internal standard (if quantitative analysis is required)
e Vials for MS analysis

Protocol:

e Stock Solution Preparation:

o Prepare a stock solution of 18:1-14:0 PC in a suitable organic solvent, such as chloroform
or methanol, at a known concentration (e.g., 1 mg/mL).

e Sample Dilution:

o Dilute the stock solution to the desired working concentration for MS analysis using a
solvent mixture compatible with your LC-MS system (e.g., methanol/chloroform/water).

o If performing quantitative analysis, add a known amount of an appropriate internal
standard to the sample.

e Analysis:
o Inject the prepared sample into the mass spectrometer.

o The specific MS parameters (e.g., ionization mode, collision energy) will need to be
optimized for your instrument and the specific goals of your analysis.

Signaling Pathway Involvement

Phosphatidylcholines, including 18:1-14:0 PC, are key players in cellular signaling. One of the
critical pathways involves the generation of the second messenger diacylglycerol (DAG)
through the action of phospholipases. DAG, in turn, is a crucial activator of Protein Kinase C
(PKC), a family of enzymes that regulate a wide array of cellular processes.

The following diagram illustrates the general pathway of phosphatidylcholine-mediated
signaling leading to the activation of Protein Kinase C.
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Click to download full resolution via product page

Caption: Phosphatidylcholine signaling pathway.

Application Notes

Liposome Formulation: The specific acyl chain composition of 18:1-14:0 PC (one
unsaturated and one saturated chain) influences the physical properties of liposomes, such
as membrane fluidity and phase transition temperature. This makes it a useful component for
creating model membranes with specific biophysical characteristics.

Mass Spectrometry Standard: Due to its high purity and known molecular weight, 18:1-14:0
PC is an excellent internal or external standard for the quantification of other
phosphatidylcholine species in complex lipid extracts from biological samples.

Cell Culture Studies: When incorporated into cell culture media, 18:1-14:0 PC can be used
to study the effects of specific lipid species on cellular processes, including membrane
composition, signaling, and cell viability. Care should be taken to ensure proper solubilization
and to avoid cytotoxicity at high concentrations.

Disclaimer: This product is for research use only and is not intended for diagnostic or

therapeutic purposes. Please consult the Safety Data Sheet (SDS) for detailed safety

information before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Rapid formation of diacylglycerol from phosphatidylcholine: a pathway for generation of a
second messenger - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for 18:1-14:0 PC
Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044090/docs#application-notes-and-protocols-for-
18-1-14-0-pc-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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